Cas no 1256790-85-8 (5-Bromo-4-chloronicotinic acid)

• Product Name: 5-Bromo-4-chloronicotinic acid
• CAS No: 1256790-85-8
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD18257862
• CID: 823868
• Update Time: 2025-04-19

5-Bromo-4-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloronicotinic acid

• MDL： MFCD18257862
• Inchi： 1S/C6H3BrClNO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
• InChI Key： AEYIMKNQTWXCNI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)O)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.917±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters